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Compound of Interest

Compound Name:
Methyl 2-bromo-4,5-

dimethoxybenzoate

Cat. No.: B179742 Get Quote

An In-Depth Technical Guide to Methyl 2-bromo-4,5-dimethoxybenzoate

Executive Summary
Methyl 2-bromo-4,5-dimethoxybenzoate is a polysubstituted aromatic compound of

significant interest in the fields of organic synthesis, medicinal chemistry, and materials

science. Its unique arrangement of functional groups—a bromine atom, two methoxy groups,

and a methyl ester on a benzene ring—renders it a versatile and valuable building block for the

construction of complex molecular architectures. The bromine atom, in particular, serves as a

reactive handle for a variety of cross-coupling reactions, enabling the formation of new carbon-

carbon and carbon-heteroatom bonds. This guide provides a comprehensive overview of

Methyl 2-bromo-4,5-dimethoxybenzoate, detailing its physicochemical properties, synthesis

protocols, spectroscopic characterization, key synthetic applications, and essential safety

procedures. The content is tailored for researchers, chemists, and drug development

professionals who require a deep technical understanding of this intermediate for its effective

application in their work.

Core Physicochemical Properties
Methyl 2-bromo-4,5-dimethoxybenzoate is a stable, solid compound under standard

conditions.[1] Its molecular structure is foundational to its chemical reactivity and utility. The

electron-donating methoxy groups influence the reactivity of the aromatic ring, while the ortho-

positioned bromine atom and methyl ester group provide key sites for synthetic modification.
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Table 1: Key Physicochemical and Identification Data

Property Value Source(s)

Molecular Weight 275.10 g/mol [1][2]

Molecular Formula C₁₀H₁₁BrO₄ [1][2]

CAS Number 17667-32-2 [2][3]

IUPAC Name
methyl 2-bromo-4,5-

dimethoxybenzoate
[3]

Appearance Solid [1]

SMILES String
COC(=O)C1=C(Br)C=C(OC)C(

OC)=C1
[1][3]

InChI Key
BCUHOZBMHZWCGL-

UHFFFAOYSA-N
[1][3]

Synthesis and Mechanistic Rationale
The synthesis of Methyl 2-bromo-4,5-dimethoxybenzoate is typically achieved via a two-step

process starting from a readily available precursor. The logic is to first install the bromine atom

at the desired position on the aromatic ring and then convert the carboxylic acid to its

corresponding methyl ester.

Workflow: Synthesis Pathway
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3,4-Dimethoxybenzaldehyde
(Veratraldehyde)

Electrophilic Aromatic Bromination

 Br₂, Acetic Acid
[Ref: 14]

2-Bromo-4,5-dimethoxybenzaldehyde

Oxidation

 KMnO₄ 

2-Bromo-4,5-dimethoxybenzoic Acid

Fischer Esterification

 CH₃OH, H₂SO₄ (cat.)
[Ref: 13]

Methyl 2-bromo-4,5-dimethoxybenzoate
(Target Molecule)
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Methyl 2-bromo-4,5-dimethoxybenzoate

Biaryl Product
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Arylboronic Acid
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Pd(PPh₃)₄
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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